2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide

• Molecular Formula: C19H20FN5OS
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C19H20FN5OS/c1-3-13-6-4-5-12(2)17(13)22-16(26)11-27-19-24-23-18(25(19)21)14-7-9-15(20)10-8-14/h4-10H,3,11,21H2,1-2H3,(H,22,26)
• InChI Key: RBSGOMTUIYXUPF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)F)C

Description

2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide is a triazole-based acetamide derivative characterized by a central 1,2,4-triazole ring substituted with an amino group, a 4-fluorophenyl moiety, and a sulfanyl-linked acetamide chain terminating in a 2-ethyl-6-methylphenyl group. This structural framework confers unique physicochemical and biological properties, making it a candidate for pharmaceutical and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide typically involves multiple steps. One common synthetic route starts with the preparation of 4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol. This intermediate is then reacted with N-(2-ethyl-6-methylphenyl)acetamide under specific conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve optimization of reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reaction. The scalability of the process is also considered to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert certain functional groups within the molecule.

Substitution: The triazole ring and the fluorophenyl group can participate in substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Biological Properties

Research has indicated that compounds containing the triazole moiety exhibit a range of biological activities, including:

• Anticancer Activity : Several studies have highlighted the anticancer potential of triazole derivatives. For instance, related compounds have shown significant growth inhibition against various cancer cell lines, including those associated with lung and breast cancers .
• Antimicrobial Effects : Triazoles are known for their antibacterial and antifungal properties. They disrupt cell wall synthesis in bacteria and inhibit fungal growth by targeting specific enzymes .
• Anti-inflammatory Properties : Some derivatives have demonstrated anti-inflammatory activity, suggesting potential use in treating conditions like arthritis or other inflammatory diseases .

Medicinal Chemistry

The compound's structural attributes make it a candidate for drug development:

• Targeting Cancer : Given its anticancer properties, it could be developed into a therapeutic agent for various malignancies.
• Infectious Diseases : Its antimicrobial activity positions it as a potential treatment for bacterial and fungal infections.

Agricultural Chemistry

Triazole derivatives are also explored as fungicides in agriculture:

• Fungicidal Activity : The compound may be effective against plant pathogens, providing an avenue for developing new agricultural fungicides that are less toxic to non-target organisms.

Case Studies

Several studies have documented the efficacy of similar triazole compounds:

• A study reported that a related triazole derivative exhibited IC50 values in low micromolar ranges against multiple cancer cell lines .
• Another investigation highlighted the compound's ability to inhibit key enzymes involved in fungal cell wall synthesis, demonstrating its potential as an agricultural fungicide .

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide involves its interaction with specific molecular targets. The triazole ring and the fluorophenyl group play crucial roles in binding to these targets, which can include enzymes, receptors, or other proteins. This binding can modulate the activity of these targets, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazole derivatives are widely studied for their diverse biological activities. Below is a detailed comparison of the target compound with structurally analogous molecules:

Structural Analogues and Key Differences

Compound Name	Molecular Formula	Key Substituents	Biological Activity
Target Compound : 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide	C₁₉H₂₁FN₅OS	4-Fluorophenyl, 2-ethyl-6-methylphenyl	Under investigation; hypothesized anti-inflammatory and antimicrobial activity
2-{[4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide	C₁₉H₁₈N₅O₃S	2-Methoxyphenyl, benzodioxinyl	Enhanced solubility due to methoxy and benzodioxin groups; moderate antifungal activity
2-{[4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	C₁₆H₁₃ClFN₅OS	3-Chlorophenyl, 4-fluorophenyl	Potent antimicrobial and anticancer activity; chlorine substituent increases electrophilicity
2-[[4-amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide	C₁₆H₁₆N₆OS	2-Pyridyl, 3-methylphenyl	1.28× more anti-inflammatory than diclofenac; pyridyl group enhances COX-2 inhibition
2-{[4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-fluorophenyl)acetamide	C₁₇H₁₆FN₅O₂S	3-Methoxyphenyl, 2-fluorophenyl	Improved metabolic stability; methoxy group reduces cytotoxicity

Activity and Substituent Effects

• Fluorine vs. Chlorine : Fluorine (in the target compound) offers mild electron-withdrawing effects and improved bioavailability compared to chlorine (e.g., in C₁₆H₁₃ClFN₅OS), which increases reactivity but may elevate toxicity .
• Positional Isomerism: The 4-fluorophenyl group in the target compound vs.

Research Findings and Mechanistic Insights

Anti-Inflammatory Activity

The target compound shares structural motifs with 2-[[4-amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide, which demonstrated 1.28× higher anti-inflammatory activity than diclofenac in rat formalin edema models. This suggests that triazole-acetamide derivatives with optimized substituents may inhibit cyclooxygenase-2 (COX-2) via hydrophobic interactions and hydrogen bonding .

Antimicrobial Potential

Compared to 2-{[4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide, the target compound’s 4-fluorophenyl group may reduce nonspecific cytotoxicity while retaining antimicrobial efficacy. Chlorine substituents, though more reactive, are associated with broader-spectrum activity but higher mammalian cell toxicity .

Biological Activity

The compound 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide is a member of the triazole family, which has gained attention for its diverse biological activities. This article explores its synthesis, biological mechanisms, and pharmacological applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{21}H_{23}N_5O_4S$ with a molecular weight of 441.5 g/mol. It features a triazole ring, a sulfanyl group, and an acetamide moiety, which contribute to its biological activity.

Property	Value
Molecular Formula	C21H23N5O4S
Molecular Weight	441.5 g/mol
IUPAC Name	2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide
InChI Key	HCMLILRISPBUGJ-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multiple steps starting from simpler precursors. Key steps include:

• Formation of the Triazole Ring : The synthesis often begins with the cyclization of an azide and alkyne under copper-catalyzed conditions.
• Introduction of the Sulfanyl Group : This is achieved through nucleophilic substitution reactions involving thiols.
• Acetamide Formation : The final step involves coupling the triazole derivative with an acetamide to yield the target compound.

Antimicrobial Properties

Research indicates that triazole derivatives exhibit significant antimicrobial activity against various pathogens. For instance, compounds similar to the one have shown effectiveness against bacteria such as Escherichia coli and Staphylococcus aureus . The mechanism often involves inhibition of critical enzymes or disruption of cell membrane integrity.

Anticancer Activity

Triazoles have been studied for their anticancer potential due to their ability to inhibit specific cancer cell lines. The compound's structure allows it to interact with cellular targets involved in tumor growth and proliferation . Studies have shown that modifications in the triazole ring can enhance its cytotoxic effects against cancer cells.

The biological activity of this compound can be attributed to its ability to form strong interactions with biological targets:

• Enzyme Inhibition : The triazole ring can coordinate with metal ions in enzyme active sites, inhibiting their function .
• Receptor Interaction : The presence of the sulfanyl group enhances binding affinity to various receptors, potentially modulating their activity .

Case Studies

• Antimicrobial Efficacy Study :
  A study evaluated several triazole derivatives, including our compound, against common bacterial strains. Results indicated that modifications in the phenyl groups significantly affected antimicrobial potency .
• Anticancer Activity Assessment :
  In vitro studies demonstrated that derivatives with a similar structure exhibited cytotoxicity against breast and lung cancer cell lines. The compounds were found to induce apoptosis through activation of caspase pathways .

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for preparing 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide?

• Methodology : The compound can be synthesized via intermolecular condensation of substituted triazole-thiol intermediates with chloroacetamide derivatives. For example, describes similar triazole derivatives synthesized using 4-amino-5-aryl-1,2,4-triazole-3-thiols and chloroacetamide/chloroacetic acid under reflux in ethanol or DMF. Purification typically involves column chromatography (silica gel, ethyl acetate/hexane) and recrystallization from ethanol .

Q. How can the structure of this compound be validated post-synthesis?

• Methodology : Use a combination of spectroscopic and crystallographic techniques:

• NMR (¹H, ¹³C, DEPT-135) to confirm substituent positions and connectivity.
• High-resolution mass spectrometry (HRMS) for molecular formula verification.
• X-ray crystallography (as in ) to resolve ambiguities in stereochemistry or tautomeric forms of the triazole ring .

Q. What safety protocols are critical for handling this compound?

• Methodology : Follow guidelines for triazole-thiol derivatives ( ):

• Use PPE (gloves, lab coat, goggles) and work in a fume hood to avoid inhalation/contact.
• Avoid water contact (risk of H₂S release) and store in airtight containers under inert gas.
• Dispose of waste via approved chemical disposal programs .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) contradictions in biological assays be resolved?

• Methodology : If substituent effects (e.g., 4-fluorophenyl vs. 4-chlorophenyl) yield conflicting activity

Perform dose-response studies to rule out concentration-dependent effects.

Use molecular docking (AutoDock Vina, Schrödinger) to compare binding modes with target proteins.

Validate hypotheses via site-directed mutagenesis of key residues in the target protein .

Q. What strategies optimize reaction yields for large-scale synthesis?

• Methodology : Apply computational reaction design ( ):

• Use density functional theory (DFT) to model transition states and identify rate-limiting steps.
• Screen solvents (e.g., DMF vs. THF) and catalysts (e.g., K₂CO₃ vs. Et₃N) via high-throughput experimentation (HTE) .
• Implement process analytical technology (PAT) for real-time monitoring of intermediates .

Q. How can stability issues in aqueous buffers be addressed during bioassays?

• Methodology :

• Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring.
• Add stabilizers (e.g., 0.1% BHT for oxidation-prone thioether groups).
• Explore prodrug modifications (e.g., acetylating the amino group) to enhance solubility/stability .

Q. What analytical methods resolve discrepancies in purity assessments?

• Methodology : Cross-validate using orthogonal techniques:

• HPLC-UV (C18 column, acetonitrile/water gradient) vs. LC-MS/MS .
• Elemental analysis to confirm stoichiometry of C, H, N, S.
• Thermogravimetric analysis (TGA) to detect hydrate/solvate forms .

Data Contradiction Analysis

Q. How to interpret conflicting cytotoxicity data across cell lines?

• Methodology :

Perform metabolic stability assays (e.g., liver microsomes) to rule out differential metabolism.

Use transporter inhibition assays (e.g., P-gp inhibitors) to assess uptake variability.

Validate via genomic profiling (RNA-seq) of resistant vs. sensitive cell lines .

Q. Why do computational solubility predictions deviate from experimental results?

• Methodology :

• Refine COSMO-RS models by incorporating experimental logP and pKa values.
• Use dynamic light scattering (DLS) to detect aggregation at high concentrations.
• Test co-solvents (e.g., PEG-400) or cyclodextrin complexes to improve accuracy .

Methodological Recommendations

• Statistical Validation : Use multivariate analysis (PLS-DA) to correlate substituent properties (Hammett σ, π-values) with bioactivity .
• Crystallography : Submit crystals to the Cambridge Structural Database (CSD) for comparative analysis of triazole conformers .